Cas no 84100-59-4 (5-chloro-2-methyl-1-phenyl-1H-benzimidazole)

5-chloro-2-methyl-1-phenyl-1H-benzimidazole structure
84100-59-4 structure
Product Name:5-chloro-2-methyl-1-phenyl-1H-benzimidazole
CAS No:84100-59-4
MF:C14H11ClN2
MW:242.703541994095
CID:861580
PubChem ID:97024
Update Time:2025-04-19

5-chloro-2-methyl-1-phenyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-methyl-1-phenyl-1H-benzimidazole
    • 5-chloro-2-methyl-1-phenylbenzimidazole
    • SCHEMBL541394
    • MLS000523736
    • Benzimidazole, 5-chloro-2-methyl-1-phenyl-
    • 84100-59-4
    • EINECS 282-139-9
    • CHEMBL1407958
    • AKOS000546996
    • 5-Chloro-2-methyl-1-phenyl-1H-benzoimidazole
    • SMR000122809
    • DTXSID60232986
    • NSC97074
    • NCGC00244982-01
    • NS00038411
    • TimTec1_007113
    • HMS2378G20
    • BDYHHBOQBZEHLL-UHFFFAOYSA-N
    • NSC 97074
    • HMS1554D07
    • NSC-97074
    • Inchi: 1S/C14H11ClN2/c1-10-16-13-9-11(15)7-8-14(13)17(10)12-5-3-2-4-6-12/h2-9H,1H3
    • InChI Key: BDYHHBOQBZEHLL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(C)N2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 242.0610761g/mol
  • Monoisotopic Mass: 242.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.8Ų
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